Cas no 19978-41-7 (3,5-dibromo-2h-pyran-2-one)

3,5-dibromo-2h-pyran-2-one structure
3,5-dibromo-2h-pyran-2-one structure
Product Name:3,5-dibromo-2h-pyran-2-one
CAS No:19978-41-7
MF:C5H2Br2O2
MW:253.876180171967
CID:1393460
PubChem ID:11379789
Update Time:2025-04-20

3,5-dibromo-2h-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,5-dibromo-2h-pyran-2-one
    • NSC84661
    • AC1L5VV9
    • 3,5-dibromopyran-2-one
    • 2,5-Dibromo-3,4-dinitro-thiophene
    • ST082990
    • AC1Q5AAX
    • 2,5-dibromo-3,4-dinitrothiophen
    • ACMC-1APGK
    • 3,5-dibromo-2-pyrone
    • 2,5-Dibrom-3,4-dinitro-thiophen
    • KSC491I5J
    • NCIOpen2_009291
    • 2,5-dibromo-2,4-dinitrothiophene
    • 2,5-dibromo-2-pyrone
    • G-KG
    • EN300-7618711
    • MFCD10699142
    • 19978-41-7
    • CS-0157767
    • DB-066017
    • SCHEMBL14028184
    • AKOS015834430
    • DS-12246
    • MDL： MFCD10699142
    • Inchi： 1S/C5H2Br2O2/c6-3-1-4(7)5(8)9-2-3/h1-2H
    • InChI Key： MLXYPWZJEXLAIM-UHFFFAOYSA-N
    • SMILES： BrC1C(=O)OC=C(C=1)Br

Computed Properties

  • Exact Mass: 251.84206
  • Monoisotopic Mass: 251.84215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Boiling Point: 230.2°C at 760 mmHg
  • PSA: 26.3

3,5-dibromo-2h-pyran-2-one Security Information

3,5-dibromo-2h-pyran-2-one Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3,5-dibromo-2h-pyran-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:19978-41-7)3,5-dibromo-2h-pyran-2-one
Order Number:A910048
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:37
Price ($):171.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:19978-41-7)3,5-dibromo-2h-pyran-2-one
A910048
Purity:99%
Quantity:250mg
Price ($):171.0
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